Cas no 84713-36-0 (6-[(E)-phenyldiazenyl]-1,3-benzothiazole)

• Product name: 6-[(E)-phenyldiazenyl]-1,3-benzothiazole
• CAS No: 84713-36-0
• MF: C₁₃H₉N₃S
• MW: 239.29566
• CID: 1825127
• PubChem ID: 187427

6-[(E)-phenyldiazenyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-[(E)-phenyldiazenyl]-1,3-benzothiazole
• 1,3-benzothiazol-6-yl(phenyl)diazene
• 84713-36-0
• Benzothiazol-6-yl-phenyl-diazene

• Inchi： InChI=1S/C13H9N3S/c1-2-4-10(5-3-1)15-16-11-6-7-12-13(8-11)17-9-14-12/h1-9H
• InChI Key： FJLHNYZYNKJQSV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N=NC2=CC3=C(C=C2)N=CS3

Computed Properties

• Exact Mass: 239.05171847g/mol
• Monoisotopic Mass: 239.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 3.8